Cas no 2137812-96-3 (2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine)

2-(3-Methoxycyclohexyl)-2H-1,2,3-triazol-4-amine is a functionalized triazole derivative featuring a methoxy-substituted cyclohexyl group at the 2-position and an amine group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, particularly as a building block for heterocyclic scaffolds. The presence of both the triazole core and the amine functionality allows for further derivatization, making it useful in the development of biologically active molecules or coordination chemistry applications. Its structural features, including the methoxycyclohexyl moiety, may influence solubility and conformational stability, enhancing its utility in targeted synthesis. The compound is typically handled under controlled conditions due to its reactive amine group.
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine structure
2137812-96-3 structure
Product Name:2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
CAS No:2137812-96-3
MF:C9H16N4O
MW:196.249541282654
CID:6190405
PubChem ID:165473075
Update Time:2025-11-06

2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
    • EN300-1114038
    • 2137812-96-3
    • Inchi: 1S/C9H16N4O/c1-14-8-4-2-3-7(5-8)13-11-6-9(10)12-13/h6-8H,2-5H2,1H3,(H2,10,12)
    • InChI Key: QYWISTMJBBRRFP-UHFFFAOYSA-N
    • SMILES: O(C)C1CCCC(C1)N1N=CC(N)=N1

Computed Properties

  • Exact Mass: 196.13241115g/mol
  • Monoisotopic Mass: 196.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 66Ų

2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1114038-0.05g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
0.05g
$1104.0 2023-10-27
Enamine
EN300-1114038-0.1g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
0.1g
$1157.0 2023-10-27
Enamine
EN300-1114038-0.25g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
0.25g
$1209.0 2023-10-27
Enamine
EN300-1114038-0.5g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
0.5g
$1262.0 2023-10-27
Enamine
EN300-1114038-1.0g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3
1g
$1315.0 2023-06-09
Enamine
EN300-1114038-2.5g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
2.5g
$2576.0 2023-10-27
Enamine
EN300-1114038-5.0g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3
5g
$3812.0 2023-06-09
Enamine
EN300-1114038-10.0g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3
10g
$5652.0 2023-06-09
Enamine
EN300-1114038-1g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
1g
$1315.0 2023-10-27
Enamine
EN300-1114038-5g
2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine
2137812-96-3 95%
5g
$3812.0 2023-10-27

Additional information on 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine

Recent Advances in the Study of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137812-96-3): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine (CAS: 2137812-96-3) has recently emerged as a molecule of significant interest in the fields of chemical biology and pharmaceutical research. This triazole derivative, characterized by its unique structural features, has demonstrated potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, oncology, and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to inhibit key enzymes involved in inflammatory responses. The study revealed that 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine exhibits selective inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine show promising activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound appears to induce apoptosis through the mitochondrial pathway while showing minimal toxicity to normal cells, making it an attractive candidate for further development in oncology therapeutics.

The synthetic accessibility of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine has also been a focus of recent research. A team from MIT developed an efficient, scalable synthesis route that improves yield and purity while reducing environmental impact. This advancement, published in Organic Process Research & Development, addresses previous challenges in large-scale production and could facilitate future clinical development of this compound and its derivatives.

Pharmacokinetic studies have provided valuable insights into the compound's drug-like properties. Research indicates that 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine demonstrates favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it particularly interesting for central nervous system (CNS) targeted therapies, with ongoing studies exploring its potential in neurodegenerative diseases.

Despite these promising developments, challenges remain in the clinical translation of 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine. Current research efforts are focused on addressing issues related to metabolic stability and optimizing the compound's selectivity profile. Several pharmaceutical companies have initiated preclinical development programs based on this scaffold, suggesting that we may see clinical candidates derived from this compound in the near future.

The growing body of research on 2-(3-methoxycyclohexyl)-2H-1,2,3-triazol-4-amine underscores its potential as a versatile scaffold in drug discovery. Its unique combination of synthetic accessibility, diverse biological activity, and favorable pharmacokinetic properties positions it as an important molecule for future therapeutic development across multiple disease areas.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.